Cas no 56927-05-0 (Z-12-Pentacosene)

• Product name: Z-12-Pentacosene
• CAS No: 56927-05-0
• MF: C₂₅H₅₀
• MW: 350.664508342743
• CID: 347326
• PubChem ID: 5363340

Z-12-Pentacosene Chemical and Physical Properties

Names and Identifiers

• 12-Pentacosene, (12Z)-
• 56927-05-0
• (12Z)-12-Pentacosene #
• BVGNABNQQZPWPX-BZZOAKBMSA-N
• Z-12-Pentacosene
• (Z)-pentacos-12-ene

• Inchi： InChI=1S/C25H50/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h23,25H,3-22,24H2,1-2H3/b25-23+
• InChI Key： BVGNABNQQZPWPX-WJTDDFOZSA-N
• SMILES： CCCCCCCCCCC/C=C/CCCCCCCCCCCC

Computed Properties

• Exact Mass: 350.3915
• Monoisotopic Mass: 350.391251595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 21
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 12.8

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on Z-12-Pentacosene

Recent Advances in Chemical Biology and Medicine: Insights into 56927-05-0 and Z-12-Pentacosene

In the rapidly evolving field of chemical biology and medicine, the exploration of novel compounds and their applications continues to drive innovation. Among these, the compound with CAS number 56927-05-0 and the product Z-12-Pentacosene have garnered significant attention due to their potential therapeutic and industrial applications. This research brief aims to provide a comprehensive overview of the latest findings related to these two key subjects, highlighting their roles in current scientific research and development.

56927-05-0, a chemical compound with a unique structure, has been the focus of recent studies due to its potential as a bioactive molecule. Researchers have investigated its interactions with various biological targets, revealing promising results in areas such as enzyme inhibition and receptor modulation. These findings suggest that 56927-05-0 could serve as a valuable scaffold for the development of new drugs targeting a range of diseases, including metabolic disorders and neurodegenerative conditions.

Z-12-Pentacosene, a specific type of alkene, has been studied extensively for its role in chemical ecology and its potential applications in medicine. Recent research has demonstrated its efficacy as a pheromone in insect communication, which has implications for pest control strategies. Additionally, its unique chemical properties have sparked interest in its use as a carrier molecule for drug delivery systems, particularly in targeting hard-to-reach tissues.

One of the most notable advancements in the study of 56927-05-0 is its application in cancer research. A recent study published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit certain kinases involved in tumor growth. This selective inhibition offers a potential avenue for developing targeted cancer therapies with fewer side effects compared to traditional treatments. The study also emphasized the compound's stability and bioavailability, which are critical factors for its clinical translation.

Similarly, Z-12-Pentacosene has shown promise in the field of nanotechnology. Researchers have explored its use in the synthesis of nanoparticles, where its hydrophobic nature and structural flexibility make it an ideal candidate for creating stable and efficient drug carriers. A study in Advanced Materials reported that nanoparticles incorporating Z-12-Pentacosene exhibited enhanced uptake by cancer cells, suggesting its potential for improving the efficacy of chemotherapeutic agents.

The integration of computational methods has further advanced the understanding of these compounds. Molecular docking and dynamics simulations have provided insights into the binding mechanisms of 56927-05-0 with its biological targets, facilitating the design of more potent derivatives. For Z-12-Pentacosene, computational modeling has aided in optimizing its structure for specific applications, such as improving its interaction with cellular membranes in drug delivery systems.

Despite these promising developments, challenges remain in the practical application of both 56927-05-0 and Z-12-Pentacosene. For instance, the synthesis of 56927-05-0 derivatives with improved pharmacokinetic properties requires further optimization. Similarly, the scalability of Z-12-Pentacosene-based drug delivery systems needs to be addressed to ensure their feasibility for large-scale production. Ongoing research is focused on overcoming these hurdles to fully realize the potential of these compounds.

In conclusion, the latest research on 56927-05-0 and Z-12-Pentacosene underscores their significant potential in chemical biology and medicine. From targeted cancer therapies to innovative drug delivery systems, these compounds are paving the way for new advancements in the field. Continued exploration and interdisciplinary collaboration will be essential to translate these findings into practical applications that benefit human health and industry.